7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-[4-(benzimidazol-1-yl)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H15N5/c1-14-12-20-21-11-10-18(25(20)23-14)15-6-8-16(9-7-15)24-13-22-17-4-2-3-5-19(17)24/h2-13H,1H3
• InChI Key: CVMXOJCZQAORDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1)C3=CC=C(C=C3)N4C=NC5=CC=CC=C54
• Molecular Formula: C20H15N5
• Molecular Weight: 325.4 g/mol

Description

7-[4-(1H-1,3-benzimidazol-1-yl)phenyl]-2-methylpyrazolo[1,5-a]pyrimidine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including drug discovery and development. The compound has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Reactivity

Studies have demonstrated methods for synthesizing pyrazolo[1,5-a]pyrimidine derivatives, showcasing their potential for further chemical modifications and applications in medicinal chemistry. For instance, one study detailed the regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides, highlighting the versatility of pyrazolo[1,5-a]pyrimidine scaffolds for various chemical modifications (Drev et al., 2014). This adaptability paves the way for the exploration of new compounds with potential pharmacological activities.

Potential Pharmacological Activities

The structural features of pyrazolo[1,5-a]pyrimidine derivatives have been associated with a variety of pharmacological activities. For example, derivatives of pyrazolo[1,5-a]pyrimidine have been explored for their anti-inflammatory and antimicrobial properties, as demonstrated by the synthesis and evaluation of 7-trifluoromethylpyrazolo[1,5-a]pyrimidines. These compounds showed promising anti-inflammatory activity and were tested for their antimicrobial potential, indicating the therapeutic relevance of this chemical scaffold (Aggarwal et al., 2014).

Fluorescence and Photophysical Properties

The pyrazolo[1,5-a]pyrimidine core has also been utilized in the development of novel fluorophores. The synthesis of functional fluorophores based on this core structure has been achieved, showcasing the compound's utility in the development of new fluorescent materials. These materials could have potential applications in biological imaging and as fluorescent probes for detecting various biologically relevant species (Castillo et al., 2018).

Mechanism of Action

Target of Action

Similar compounds with a benzimidazole moiety have been reported to exhibit a broad range of biological activities .

Mode of Action

It’s known that benzimidazole derivatives can interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways, leading to diverse downstream effects .

Result of Action

Similar compounds have been reported to exhibit a range of effects at the molecular and cellular levels .